molecular formula C11H20ClNO2 B2522718 Methyl (3S,4S)-4-cyclopentylpyrrolidine-3-carboxylate;hydrochloride CAS No. 2470278-96-5

Methyl (3S,4S)-4-cyclopentylpyrrolidine-3-carboxylate;hydrochloride

Cat. No.: B2522718
CAS No.: 2470278-96-5
M. Wt: 233.74
InChI Key: JESSNYGQWWJYAM-BAUSSPIASA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl (3S,4S)-4-cyclopentylpyrrolidine-3-carboxylate;hydrochloride is a useful research compound. Its molecular formula is C11H20ClNO2 and its molecular weight is 233.74. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Pharmaceutical Intermediates

One of the primary applications of Methyl (3S,4S)-4-cyclopentylpyrrolidine-3-carboxylate;hydrochloride is in the synthesis of pharmaceutical intermediates, such as Cefepime intermediates. A study detailed the synthesis of 7-amino-3-(1-methyl-1-pyrrolidino)methylceph-3-em-4-carboxylate hydrochloride from 7-ACA by a five-step process, highlighting the compound's role in creating cephalosporin antibiotics. This synthesis process demonstrated an overall yield of 96%, showcasing the efficiency of using this compound in pharmaceutical manufacturing processes (Li Shan-bin, 2010).

Chemical Structure and Hydrogen Bonding Studies

Another application lies in the study of hydrogen bonding in anticonvulsant enaminones. Research involving the crystal structures of various enaminones, including those related to this compound, has provided insights into the importance of hydrogen bonding in medicinal chemistry. These studies help in understanding the chemical and physical properties of potential pharmaceutical compounds, contributing to the design of more effective drugs (M. Kubicki, H. Bassyouni, P. W. Codding, 2000).

Development of Novel Compounds

The compound's utility extends to the development of novel compounds with potential biological activities. Research on reactions of methyl 2-aryl-2H-azirine-3-carboxylates with nucleophiles, for instance, discusses the synthesis of various novel compounds that can be further explored for their biological activities. This research opens pathways for the synthesis of new molecules that could serve as leads in drug discovery processes (M. Alves, T. L. Gilchrist, Joao H. Sousa, 1999).

Antibacterial Agents Synthesis

Studies on the synthesis and structure-activity relationships of substituted naphthyridine carboxylic acids, which include the use of cycloalkylamino groups similar to the structure of this compound, have highlighted its role in creating potent antibacterial agents. These findings underscore the potential of such compounds in addressing the need for new antibiotics amid growing resistance issues (D. Bouzard et al., 1992).

Mechanism of Action

The mechanism of action would depend on the use of the compound. For instance, some pyrrolidine derivatives act as NMDA receptor antagonists .

Future Directions

The future directions for this compound would depend on its potential applications. For instance, if it shows biological activity, it could be studied further for potential therapeutic uses .

Properties

IUPAC Name

methyl (3S,4S)-4-cyclopentylpyrrolidine-3-carboxylate;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H19NO2.ClH/c1-14-11(13)10-7-12-6-9(10)8-4-2-3-5-8;/h8-10,12H,2-7H2,1H3;1H/t9-,10+;/m0./s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JESSNYGQWWJYAM-BAUSSPIASA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1CNCC1C2CCCC2.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

COC(=O)[C@@H]1CNC[C@H]1C2CCCC2.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H20ClNO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

233.73 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.